Cas no 119754-17-5 ((4-ethynylphenyl)-phenylmethanone)

• Product Name: (4-ethynylphenyl)-phenylmethanone
• CAS No: 119754-17-5
• MF: C₁₅H₁₀O
• MW: 206.239
• MDL: MFCD00448038
• CID: 2616857
• PubChem ID: 12132004
• Update Time: 2025-10-22

(4-ethynylphenyl)-phenylmethanone Chemical and Physical Properties

Names and Identifiers

• (4-ethynylphenyl)-phenylmethanone

• MDL： MFCD00448038

Computed Properties

• Exact Mass: 206.073164938g/mol
• Monoisotopic Mass: 206.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on (4-ethynylphenyl)-phenylmethanone

The Chemistry and Applications of (4-Ethynylphenyl)-Phenylmethanone

(4-Ethynylphenyl)-phenylmethanone is a compound with the CAS number 119754-17-5, representing a unique structure in the realm of organic chemistry. This compound is characterized by its aromatic system and the presence of an ethynyl group, which introduces interesting electronic and structural properties. The molecule consists of a phenyl ring attached to a ketone group, with an ethynyl substituent at the para position of one of the phenyl rings. This combination makes it a valuable compound in various chemical and material applications.

The synthesis of (4-ethynylphenyl)-phenylmethanone involves several steps, including the preparation of the ethynyl-substituted phenol derivative, followed by oxidation to form the ketone group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing side reactions and improving yields. These methods often utilize transition metal catalysts, such as palladium or copper, which facilitate coupling reactions between aryl halides and terminal alkynes.

One of the most significant applications of this compound lies in its role as a building block in organic synthesis. The presence of both an aromatic ring and an alkyne group allows for further functionalization through various coupling reactions, such as Sonogashira or Heck reactions. These reactions are pivotal in constructing complex molecular architectures, including those relevant to pharmaceuticals, agrochemicals, and advanced materials.

In recent years, there has been growing interest in the use of (4-ethynylphenyl)-phenylmethanone in materials science, particularly in the development of functional polymers and organic electronics. The compound's ability to undergo polymerization under controlled conditions has led to its incorporation into materials with tailored electronic properties. For instance, researchers have explored its use in creating conjugated polymers for applications such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs).

Another area where this compound has shown promise is in drug discovery. The combination of an aromatic ring with an alkyne group provides a versatile platform for designing bioactive molecules. Recent studies have focused on its potential as a scaffold for developing anti-inflammatory agents and anticancer drugs. For example, derivatives of this compound have been shown to exhibit selective cytotoxicity against cancer cells while sparing normal cells, making them promising candidates for further preclinical testing.

The electronic properties of (4-ethynylphenyl)-phenylmethanone are also being investigated for their potential in optoelectronic devices. The conjugation between the aromatic ring and the alkyne group enhances the molecule's ability to absorb light across a broad spectrum, making it suitable for applications such as photovoltaics and sensors. Recent research has demonstrated that thin films made from this compound exhibit high photoresponsivity, suggesting its potential use in light-sensitive devices.

Furthermore, the compound's reactivity towards nucleophilic attack has been leveraged in click chemistry approaches. By incorporating this molecule into click reaction frameworks, chemists can rapidly assemble complex structures with high precision. This approach has been particularly useful in combinatorial chemistry and high-throughput screening efforts aimed at discovering novel bioactive compounds.

In terms of environmental impact, recent studies have evaluated the biodegradation pathways of (4-ethynylphenyl)-phenylmethanone under various conditions. These studies have shown that under aerobic conditions, the compound undergoes microbial degradation through oxidative pathways, leading to the formation of less complex aromatic compounds. This information is crucial for assessing its environmental fate and ensuring sustainable practices in its production and use.

Looking ahead, the versatility of (4-ethynylphenyl)-phenylmethanone positions it as a key player in future chemical innovations. Its unique structure continues to inspire researchers across multiple disciplines, from synthetic chemistry to materials science and pharmacology. As new synthetic methods emerge and its applications expand, this compound is likely to play an increasingly important role in both academic research and industrial development.